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Compound of Interest

Compound Name: 2-Cyclohexylcyclohexanone

Cat. No.: B167041

An In-depth Technical Guide to 2-cyclohexylcyclohexan-1-one and its Synonyms

This technical guide provides a comprehensive overview of 2-cyclohexylcyclohexan-1-one, a
significant compound in the fields of fragrance, chemical synthesis, and potentially, drug
development. This document is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its chemical properties, synthesis, and analytical
methods.

Chemical Identity and Synonyms

2-Cyclohexylcyclohexan-1-one is a cyclic ketone with the IUPAC name 2-
cyclohexylcyclohexan-1-one. It is also known by a variety of synonyms, which are crucial for
comprehensive literature and database searches.

Table 1: Synonyms and Identifiers for 2-cyclohexylcyclohexan-1-one
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Identifier Type Identifier Reference
IUPAC Name 2-cyclohexylcyclohexan-1-one
Common Synonyms 2-Cyclohexylcyclohexanone [1][2]
Bicyclohexanone [11[2]

[1,1'-Bicyclohexyl]-2-one [1112]

Cyclohexanone, 2-cyclohexyl- [1]

Lavamenthe [1]

CAS Number 90-42-6 [11[2]
Molecular Formula C12H200 [1]
Molecular Weight 180.29 g/mol [1]
InCh Key UOBQDYFTAJKQAL-

UHFFFAOYSA-N

SMILES O=ClCcCccCciciceececces

Physicochemical Properties

The physicochemical properties of 2-cyclohexylcyclohexan-1-one are essential for its
application in various scientific and industrial contexts.

Table 2: Physicochemical Properties of 2-cyclohexylcyclohexan-1-one
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Property Value Reference

Appearance Colorless to pale yellow liquid

Sweet, herbal, with hints of

Odor ) )
cyclamen, cumin, and mint
Slightly soluble in water;

Solubility miscible with many organic
solvents

Boiling Point Not explicitly found

Melting Point Not explicitly found

Flash Point Not explicitly found

Synthesis of 2-cyclohexylcyclohexan-1-one

A primary method for the synthesis of 2-cyclohexylcyclohexan-1-one and other cyclohexenone
derivatives is the Robinson annulation. This reaction involves a Michael addition followed by an
intramolecular aldol condensation to form a six-membered ring.[3][4][5]

Experimental Protocol: Robinson Annulation for
Cyclohexenone Synthesis

This protocol describes a general procedure for the Robinson annulation, which can be
adapted for the synthesis of 2-cyclohexylcyclohexan-1-one by using appropriate starting
materials (e.g., cyclohexanone and vinyl cyclohexane, though a more reactive derivative of
vinyl cyclohexane would likely be required).

Materials:
e Cyclohexanone (or a derivative)
e An q,B-unsaturated ketone (e.g., methyl vinyl ketone or a vinyl cyclohexane derivative)[3]

e Base catalyst (e.g., sodium ethoxide, potassium hydroxide)[6]
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e Anhydrous ethanol (or other suitable solvent)
e Hydrochloric acid (for neutralization)

» Dichloromethane (for extraction)

e Saturated sodium bicarbonate solution

e Brine

¢ Anhydrous magnesium sulfate (for drying)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stir bar, dissolve the starting ketone (1.0 equivalent) in anhydrous ethanol.

e Enolate Formation: To the stirred solution, add the base (e.g., sodium ethoxide, 1.1
equivalents) portion-wise at room temperature. Stir the mixture for 30 minutes to facilitate the
formation of the enolate.

o Michael Addition: Slowly add the a,B-unsaturated ketone (1.2 equivalents) to the reaction
mixture via a dropping funnel over a period of 15 minutes.

e Annulation: Heat the reaction mixture to reflux and maintain for 6 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and carefully
neutralize it with 5% hydrochloric acid to a pH of approximately 7.

o Extraction: Remove the ethanol under reduced pressure. To the residue, add
dichloromethane and water. Separate the organic layer. Wash the organic layer sequentially
with saturated sodium bicarbonate solution and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure to obtain the crude product.
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 Purification: The crude product can be purified by column chromatography on silica gel using
an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate).

Logical Workflow for Robinson Annulation

The following diagram illustrates the logical steps of the Robinson annulation process.

@—V Starting Ketone
Enolate Formation

Base Michael Addition 1,5-Diketone Intermediate Imramolecular_ Cyclohexenone Product
Aldol Condensation

Click to download full resolution via product page

Logical workflow of the Robinson annulation reaction.

Analytical Methods for Purity Determination

Ensuring the purity of synthesized 2-cyclohexylcyclohexan-1-one is critical for its intended
applications. Several analytical techniques can be employed for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive technique for separating and identifying volatile compounds. The
gas chromatograph separates the compound from impurities based on boiling points and
interactions with the stationary phase, while the mass spectrometer provides a mass spectrum
for identification.

High-Performance Liquid Chromatography (HPLC)

HPLC is used to separate compounds based on their polarity. For ketones, derivatization with
an agent like 2,4-dinitrophenylhydrazine (DNPH) is often required to introduce a UV-active
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chromophore, allowing for detection by a UV-Vis detector.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative *H NMR (gNMR) is a powerful method for determining purity. By comparing the
integral of a signal from the target compound to that of a certified internal standard, the purity
can be accurately calculated.

Biological Activity and Signaling Pathways

Currently, there is limited specific information available in the public domain regarding the
detailed biological activities and signaling pathways of 2-cyclohexylcyclohexan-1-one. It is
primarily used as a fragrance ingredient.[1] Safety assessments have been conducted, and
based on read-across to similar compounds, it is not expected to be genotoxic.[1][2] Further
research is required to elucidate any specific interactions with biological pathways, such as
nuclear receptor signaling, which is a common area of investigation for small molecules.[7][8]
[O1[10][11][12][13][14][15]

General Nuclear Receptor Signaling Pathway

While no specific interaction of 2-cyclohexylcyclohexan-1-one with nuclear receptors has been
documented, the following diagram illustrates a generalized signaling pathway for these
receptors, which are common targets for small molecules.
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Generalized nuclear receptor signaling pathway.
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Conclusion

2-Cyclohexylcyclohexan-1-one is a compound with established applications in the fragrance
industry and potential for further use in chemical synthesis. This guide has summarized its key
chemical properties, provided a detailed, adaptable protocol for its synthesis via the Robinson
annulation, and outlined modern analytical methods for purity assessment. While specific
biological signaling pathways for this compound are not yet well-defined, the provided
generalized pathway for nuclear receptors offers a framework for future toxicological and
pharmacological investigations. This information serves as a valuable resource for researchers
and professionals working with this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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